2-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C22H19ClN4O2S/c1-12-8-13(2)19(14(3)9-12)25-18(28)11-30-22-26-20(17(10-24)21(29)27-22)15-4-6-16(23)7-5-15/h4-9H,11H2,1-3H3,(H,25,28)(H,26,27,29)
• InChI Key: QDKCQRNLGUSMQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC(=O)C(=C(N2)C3=CC=C(C=C3)Cl)C#N)C
• Molecular Formula: C22H19ClN4O2S
• Molecular Weight: 438.9 g/mol

Description

The compound with the identifier 2-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide is a chemical entity with significant interest in various scientific fields

Chemical Reactions Analysis

2-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent or intermediate in organic synthesis.

Biology: It may be used in studies involving biochemical pathways and molecular interactions.

Industry: It can be used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-[[6-(4-chlorophenyl)-5-cyano-4-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological effects, depending on the context of its use. The exact molecular targets and pathways involved are subject to ongoing research.

Comparison with Similar Compounds

Conclusion

This compound is a compound of significant interest due to its unique properties and wide range of applications. Ongoing research continues to uncover its potential in various scientific fields, making it a valuable subject of study.